Cas no 64908-12-9 (4-Methyl-3-(pyridin-4-yl)-1,2,4-oxadiazol-5(4H)-one)

• Product Name: 4-Methyl-3-(pyridin-4-yl)-1,2,4-oxadiazol-5(4H)-one
• CAS No: 64908-12-9
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 2793013
• PubChem ID: 12370184
• Update Time: 2025-04-21

4-Methyl-3-(pyridin-4-yl)-1,2,4-oxadiazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 64908-12-9
• 4-Methyl-3-(pyridin-4-yl)-1,2,4-oxadiazol-5(4H)-one
• DTXSID30494776

• Inchi： 1S/C8H7N3O2/c1-11-7(10-13-8(11)12)6-2-4-9-5-3-6/h2-5H,1H3
• InChI Key： JTTXNQWJNRMNPF-UHFFFAOYSA-N
• SMILES： O1C(N(C)C(C2C=CN=CC=2)=N1)=O

Computed Properties

• Exact Mass: 177.053826475Da
• Monoisotopic Mass: 177.053826475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.8Ų